4-(4-fluorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3,4-thiadiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H14FN3O5S/c1-29-14-8-11(4-7-13(14)25)16-15(17(26)10-2-5-12(21)6-3-10)18(27)19(28)24(16)20-23-22-9-30-20/h2-9,16,25-26H,1H3/b17-15+
• InChI Key: OMWHOGXNAGTTMD-BMRADRMJSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2C4=NN=CS4)O
• Isomeric SMILES: COC1=C(C=CC(=C1)C2/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C(=O)N2C4=NN=CS4)O
• Molecular Formula: C20H14FN3O5S
• Molecular Weight: 427.4 g/mol

Description

4-(4-fluorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3,4-thiadiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is a useful research compound. Its molecular formula is C20H14FN3O5S and its molecular weight is 427.41. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Compounds related to the chemical structure have been explored for their potential in cancer treatment. For instance, novel fluoro-substituted benzo[b]pyrans demonstrated significant anti-lung cancer activity. These compounds showed anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Antimicrobial Activity

Research has shown that certain fluorine-containing thiadiazolotriazinones exhibited promising antibacterial activities in the range of 10 µg/mL concentrations (Holla et al., 2003). Additionally, studies on fluoro-substituted pyrazoles and pyrazolyl benzo[d]oxazoles revealed significant antibacterial and antifungal activities (Gadakh et al., 2010).

Spectroscopic and Structural Analysis

Fluorine-substituted thiadiazoles have been a subject of interest in spectroscopic and structural studies. For example, a study on the synthesis and crystal structure analysis of 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4]thiadiazole and its derivatives provided insights into the structural composition and intermolecular interactions of these compounds (Banu et al., 2013).

Photophysical Properties

Research into the photophysical properties of thiadiazole derivatives has shown potential applications in fluorescence and molecular medicine. For example, a study on the spectroscopic investigation of substituent- and aggregation-related dual fluorescence effects in selected 2-amino-1,3,4-thiadiazoles indicated their potential as ideal fluorescence probes in biology and molecular medicine (Budziak et al., 2019).